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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740 Get Quote

For Immediate Reference by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of Strontium isopropoxide. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and mitigate risks associated with this

chemical.

Essential Safety Information
Strontium isopropoxide is a flammable solid that is also categorized as self-heating and can

cause severe skin and eye burns.[1] It is highly reactive with water and moisture.[2] Proper

handling and storage are critical to prevent accidents.

1.1 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when working with Strontium
isopropoxide. The following equipment is mandatory:

Eye and Face Protection: Chemical safety goggles or a full-face shield are required to

protect against dust particles and splashes.[1][2]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Always inspect

gloves for integrity before use.[1]
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Protective Clothing: A flame-retardant lab coat or chemical-resistant suit should be worn

over personal clothing.[1]

Respiratory Protection: In environments where dust may be generated, a NIOSH-approved

N95 dust mask or a respirator with appropriate particulate filters is necessary. All respiratory

protection should be used in accordance with a comprehensive respiratory protection

program.

1.2 Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1][3]

Skin Contact: Remove all contaminated clothing and shoes immediately. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1]

Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a designated, labeled container for hazardous waste disposal. For large spills,

evacuate the area and contact the appropriate emergency response team.[1]

Operational Plan: Handling and Storage
Due to its air- and moisture-sensitive nature, Strontium isopropoxide requires specific

handling and storage protocols.[4][5]

2.1 Storage

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[1]
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The storage area should be designated for flammable solids and kept away from sources of

ignition and incompatible materials, particularly water and oxidizing agents.

Handle and store under an inert gas atmosphere, such as argon or nitrogen, to prevent

degradation and reaction with atmospheric moisture.[2]

2.2 Handling

All manipulations of Strontium isopropoxide should be performed in a controlled

environment, such as a glove box or under a fume hood with an inert atmosphere.

Step-by-Step Handling Procedure:

Preparation: Ensure the glove box or fume hood is purged with an inert gas (argon or

nitrogen) to remove air and moisture. All glassware and equipment must be thoroughly dried

in an oven and cooled under an inert atmosphere before use.[4][5]

Transfer: Use clean, dry spatulas and weighing boats for transferring the solid. If transferring

between containers, do so under a positive pressure of inert gas.

Inert Atmosphere Techniques: For reactions, use Schlenk line techniques or a glove box to

maintain an inert atmosphere throughout the experiment.[6][7]

Cleaning: After use, all equipment should be carefully decontaminated. This can be done by

slowly and cautiously reacting any residual Strontium isopropoxide with a less reactive

alcohol (e.g., isopropanol) before final cleaning.

Disposal Plan
Proper disposal of Strontium isopropoxide and its waste is essential to protect the

environment and comply with regulations.

Step-by-Step Disposal Procedure:

Deactivation of Residues: Small amounts of residual Strontium isopropoxide on equipment

should be deactivated before cleaning. This can be achieved by slowly adding a dry, less

reactive alcohol like isopropanol to the residue under an inert atmosphere. The resulting

solution can then be treated as chemical waste.
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Collection of Solid Waste: Unused or contaminated Strontium isopropoxide should be

collected in a clearly labeled, sealed container designated for hazardous waste.[1]

Waste Labeling and Storage: The waste container must be labeled as "Hazardous Waste"

and include the chemical name "Strontium isopropoxide." Store the waste container in a

designated, secure area away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company.[1] Do not attempt to dispose of this chemical in

regular trash or down the drain.[1]

Quantitative Data
The following table summarizes key quantitative data for Strontium isopropoxide.

Property Value

Chemical Formula Sr(OCH(CH₃)₂)₂

Molecular Weight 205.79 g/mol

Appearance Crystalline powder

Hazard Class 4.2 (Spontaneously combustible)[8]

UN Number 3205[8]

Packing Group III

Flash Point Not applicable

Solubility in Water Decomposes[9]

Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Strontium
isopropoxide, from initial preparation to final disposal.
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Figure 1: Strontium Isopropoxide Handling Workflow
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Caption: Workflow for safe handling of Strontium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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